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Compound of Interest

Compound Name: Acth (1-17)

Cat. No.: B15618000 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of bioactive peptides such as ACTH (1-17) is paramount to ensure both personal

safety and the integrity of experimental outcomes. This guide provides essential, immediate

safety and logistical information, including detailed operational and disposal plans for

Adrenocorticotropic Hormone (1-17), human.

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive toxicological profile for ACTH (1-17) may not be fully documented, it

should be handled as a potentially hazardous substance due to its biological activity.[1]

Standard laboratory practices and the use of appropriate personal protective equipment are

mandatory to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling ACTH (1-17)
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PPE Category Item Specifications Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile or other suitable

material. Inspect

before use.

Prevents skin contact

with the peptide.

Eye Protection

Safety glasses with

side shields or

goggles

European standard -

EN 166 or equivalent.

Protects eyes from

potential splashes.[2]

Body Protection Laboratory coat
Long-sleeved, fully

buttoned.

Protects skin and

clothing from

contamination.[2][3]

Respiratory Protection
Face mask or

respirator

Recommended when

handling the

lyophilized powder to

avoid inhalation.

Prevents inhalation of

the powdered peptide.

[3]

Step-by-Step Handling and Experimental Protocol
This section outlines the procedural steps for the safe handling of ACTH (1-17) from receipt to

preparation for experimental use.

2.1. Receiving and Storage

Upon Receipt: Inspect the vial for any damage.

Storage of Lyophilized Peptide: Store the lyophilized peptide in a freezer at or below -20°C

for long-term storage.[4][5] For short-term storage, 4°C is acceptable for several days to

weeks.[5]

Light Sensitivity: Protect the peptide from direct sunlight.[6]

2.2. Reconstitution

Preparation: Before opening, allow the vial to equilibrate to room temperature to prevent

moisture condensation.
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Solvent Selection: The choice of solvent will depend on the experimental requirements.

Sterile water is a common solvent for many peptides.[7] For hydrophobic peptides, a small

amount of an organic solvent like DMSO may be necessary, followed by dilution with an

aqueous buffer.[7]

Reconstitution:

Work in a clean, designated area, such as a laminar flow hood or a clean bench, to

maintain sterility and prevent contamination.[8]

Use sterile pipettes and vials.[8]

Slowly add the desired volume of solvent to the vial containing the lyophilized peptide.

Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking,

which can cause aggregation.

Labeling: Clearly label the vial with the peptide name, concentration, reconstitution date, and

solvent used.[6][8]

2.3. Storage of Reconstituted Peptide

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the peptide, it is highly

recommended to aliquot the reconstituted solution into smaller, single-use volumes.[6][8]

Storage: Store the aliquots in a freezer at -20°C or -80°C.[5]

Disposal Plan
All waste contaminated with ACTH (1-17) must be considered chemical waste and disposed of

according to institutional and local regulations.[6][8] Never dispose of peptide waste down the

sink or in the regular trash.[6][8]

Table 2: Disposal Procedures for ACTH (1-17) Waste
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Waste Type Disposal Procedure

Solid Waste

(e.g., empty vials, pipette tips, contaminated

gloves) Place in a designated, clearly labeled,

and sealed hazardous waste container.[1][9]

Liquid Waste

(e.g., unused peptide solutions, contaminated

buffers) Collect in a clearly labeled, leak-proof

hazardous waste container.[9] Chemical

inactivation with a 10% bleach solution (final

concentration of 0.5-1.0% sodium hypochlorite)

for at least 30 minutes can be considered for

aqueous waste before collection, subject to

institutional guidelines.[9]

Sharps Waste

(e.g., needles, syringes) Dispose of immediately

in a puncture-resistant, labeled sharps

container.[9]

Institutional Protocols: Always coordinate with your institution's Environmental Health and

Safety (EH&S) department for the final disposal of hazardous waste.[8]

Workflow and Logical Relationships
The following diagram illustrates the key stages in the safe handling and disposal of ACTH (1-
17).
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Workflow for Safe Handling and Disposal of ACTH (1-17).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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